(E)-1-((1-(1-(3-(benzo[d][1,3]dioxol-5-yl)acryloyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one

• IUPAC Name: 1-[[1-[1-[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]azetidin-3-yl]triazol-4-yl]methyl]pyrrolidin-2-one
• InChI: InChI=1S/C20H21N5O4/c26-19-2-1-7-23(19)9-15-10-25(22-21-15)16-11-24(12-16)20(27)6-4-14-3-5-17-18(8-14)29-13-28-17/h3-6,8,10,16H,1-2,7,9,11-13H2/b6-4+
• InChI Key: RAZKJVULAWJFGD-GQCTYLIASA-N
• Canonical SMILES: C1CC(=O)N(C1)CC2=CN(N=N2)C3CN(C3)C(=O)C=CC4=CC5=C(C=C4)OCO5
• Isomeric SMILES: C1CC(=O)N(C1)CC2=CN(N=N2)C3CN(C3)C(=O)/C=C/C4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H21N5O4
• Molecular Weight: 395.4 g/mol

Description

(E)-1-((1-(1-(3-(benzo[d][1,3]dioxol-5-yl)acryloyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C20H21N5O4 and its molecular weight is 395.419. The purity is usually 95%.
BenchChem offers high-quality (E)-1-((1-(1-(3-(benzo[d][1,3]dioxol-5-yl)acryloyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-1-((1-(1-(3-(benzo[d][1,3]dioxol-5-yl)acryloyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Novel acrylate monomers, including derivatives with benzodioxole and triazole structures, were synthesized and polymerized to investigate their thermal behavior and antimicrobial activities. These compounds demonstrated moderate to good antibacterial and antifungal activities, indicating their potential for use in medical materials and coatings (M. Saraei et al., 2016).

Pharmacological Applications

• Compounds with triazole and benzodioxole moieties were evaluated for their inhibition against caspase-3, a crucial enzyme in the apoptosis pathway. Some derivatives showed potent inhibitory activity, suggesting their potential for therapeutic applications in diseases where apoptosis regulation is relevant (Yang Jiang, Trond Vidar Hansen, 2011).

Antimicrobial and Antifungal Activities

• A series of compounds incorporating triazole, pyridine, and benzodioxole structures were synthesized and assessed for antimicrobial and antifungal activities. Some compounds exhibited significant efficacy, suggesting their utility in developing new antimicrobial agents (A. Abdelhamid et al., 2016).

Cytotoxic Activity

• Carbohydrate-containing triazole ligands with benzodioxole groups were synthesized and their palladium complexes were tested for cytotoxic activity against various cancer cell lines. The complexes showed considerable cytotoxicity, indicating their potential as cancer therapeutics (S. Deepthi et al., 2012).